2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3-fluoro-5-hydroxyphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H8FNO2/c12-8-3-7(4-10(15)5-8)11-6-9(14)1-2-13-11/h1-6,15H,(H,13,14)
• InChI Key: VPKLTLLTNBFUCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=CC(=CC(=C2)F)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID10692490
• Molecular Weight: 205.18 g/mol
• CAS RN: 1262009-56-2

Description

2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% (2-FHP-4-HP) is a synthetic compound that has been studied for its potential applications in the scientific research field. It is a white, crystalline solid that is insoluble in water, but soluble in organic solvents. 2-FHP-4-HP has been used in a variety of laboratory experiments, including biochemistry and physiology, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% has a variety of potential applications in scientific research. It has been used as a reagent for the synthesis of other compounds, such as 3-fluoro-5-hydroxyphenyl-4-hydroxy-pyridine-2-carboxylic acid, which is a potent inhibitor of the enzyme acetylcholinesterase. It has also been used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines. Additionally, 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% has been used in the synthesis of a variety of other compounds, such as 4-hydroxy-3-fluoro-5-hydroxyphenyl-2-methylpyridine, which has potential applications in drug discovery.

Mechanism of Action

The mechanism of action of 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound acts by inhibiting the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which has been associated with improved cognitive function and memory.
Biochemical and Physiological Effects
2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory. Additionally, it has been found to increase the levels of dopamine and serotonin in the brain, which may have a positive effect on mood and behavior. In addition, 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% has been found to have anti-inflammatory and anti-oxidant effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively inexpensive and easy to synthesize. Additionally, it is a non-toxic compound, which makes it safe to use in laboratory experiments. However, one of the main limitations is that the compound is not very stable and has a short shelf-life. Additionally, the compound is insoluble in water, which can make it difficult to use in some laboratory experiments.

Future Directions

The potential applications of 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% are still being explored. One of the main future directions of research is to investigate the compound’s potential therapeutic applications, such as its anti-inflammatory and anti-oxidant effects. Additionally, further research is needed to explore the compound’s potential as an inhibitor of acetylcholinesterase and its effects on cognitive function and memory. Finally, further research is needed to determine the compound’s potential as a substrate for other enzymes, such as xanthine oxidase, and its effects on metabolic pathways.

Synthesis Methods

2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95% is synthesized through a two-step reaction. The first step involves the reaction of 3-fluoro-5-hydroxybenzaldehyde with 4-hydroxy pyridine in the presence of a base, such as sodium hydroxide or potassium hydroxide, to produce the corresponding condensation product. The second step involves the oxidation of the condensation product with potassium permanganate to yield 2-(3-Fluoro-5-hydroxyphenyl)-4-hydroxypyridine, 95%.